Cas no 1785088-62-1 (4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 1785088-62-1
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4616239
• Update Time: 2025-10-28

4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 4-Chloro-1-methyl-1,3-dihydro-pyrrolo[2,3-b]pyridin-2-one
• 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one

• Inchi： 1S/C8H7ClN2O/c1-11-7(12)4-5-6(9)2-3-10-8(5)11/h2-3H,4H2,1H3
• InChI Key： AUQRKOKISJQOJB-UHFFFAOYSA-N
• SMILES： C12N(C)C(=O)CC1=C(Cl)C=CN=2

Additional information on 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one

Professional Introduction to 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1785088-62-1)

4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1785088-62-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of both chloro and methyl substituents in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The pyrrolo[2,3-b]pyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with multiple biological targets. This particular derivative, 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one, has been extensively studied for its pharmacological properties. Recent research has highlighted its potential as a precursor in the synthesis of novel bioactive molecules. The chloro substituent at the 4-position and the methyl group at the 1-position contribute to its versatility, allowing for further functionalization through various chemical transformations.

In the context of modern drug discovery, 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one has been explored for its potential applications in treating a range of diseases. Studies have demonstrated its role as a key intermediate in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation. Researchers have leveraged its structural framework to develop molecules that exhibit promising activity against pathogens and inflammatory conditions.

One of the most compelling aspects of 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one is its synthetic utility. The chloro group facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups at strategic positions within the molecule. This flexibility is crucial for generating libraries of compounds with tailored biological activities. Additionally, the pyrrolopyridine scaffold is known to be compatible with various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one's reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how this compound can bind to specific receptors and enzymes, offering a rational basis for designing more effective derivatives. These computational approaches have complemented experimental efforts, allowing researchers to predict and optimize the pharmacological properties of related compounds.

The pharmaceutical industry has taken notice of 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one due to its potential therapeutic value. Several companies have initiated programs aimed at synthesizing novel derivatives based on this scaffold. By modifying the substituents and exploring different synthetic pathways, researchers aim to identify compounds that exhibit improved efficacy and reduced side effects. The compound's versatility makes it a cornerstone in efforts to develop next-generation pharmaceuticals.

In conclusion, 4-chloro-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1785088-62-1) represents a significant advancement in medicinal chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies. The combination of experimental and computational approaches will continue to drive progress in understanding and utilizing this fascinating molecule.